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The immunoproteasome, an isoform of the proteasome induced by inflammatory cytokines
such as interferon-gamma (IFN-y), plays a crucial role in the adaptive immune response by
generating peptides for presentation on MHC class | molecules.[1][2] Its distinct catalytic
subunit composition—p1i (LMP2), B2i (MECL-1), and B5i (LMP7) replacing their constitutive
counterparts (B1, B2, and 5)—results in altered proteolytic specificities.[1][3] Understanding
the unique activity of the immunoproteasome is paramount for research in immunology,
oncology, and autoimmune diseases. The fluorogenic substrate Ac-Pro-Ala-Leu-AMC (Ac-PAL-
AMC) has emerged as a valuable tool for specifically probing the activity of the B1i subunit.[4]
This guide provides a comprehensive overview of Ac-PAL-AMC's specificity, quantitative data
on its performance, detailed experimental protocols, and visualizations of relevant pathways
and workflows.

Specificity of Ac-PAL-AMC for the 1i Subunit

Ac-PAL-AMC is a synthetic peptide conjugated to a fluorescent aminomethylcoumarin (AMC)
group. Cleavage of the peptide by the proteasome liberates free AMC, resulting in a fluorescent
signal that can be quantified to measure enzymatic activity. The peptide sequence, Pro-Ala-
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Leu, is preferentially recognized and cleaved by the (1i subunit of the immunoproteasome.
Studies have demonstrated that Ac-PAL-AMC is readily hydrolyzed by the
immunoproteasome, but not significantly by the constitutive proteasome. This specificity is
attributed to the altered substrate binding pocket of the 31i subunit compared to the 31 subunit.
Specifically, the substitution of arginine at position 53 in 31 with leucine in 1i creates a neutral
binding pocket that favors the leucine residue in the Ac-PAL-AMC substrate.

Quantitative Data Summary

The following table summarizes the key quantitative parameters related to the use of Ac-PAL-

AMC for measuring immunoproteasome activity.
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Experimental Protocols
Preparation of Cell Lysates for Imnmunoproteasome
Activity Assay

This protocol is adapted from methodologies used for assessing immunoproteasome activity in

cell culture.

Materials:

Cells of interest (e.g., HelLa cells)

Recombinant interferon-gamma (IFN-y)

Phosphate-buffered saline (PBS)

Proteasome activity lysis buffer (25 mM Tris-HCI [pH 7.5], 5 mM MgClz, 10% glycerol, 1 mM
ATP, 1 mM DTT, 1x protease inhibitor cocktail)

Bradford assay reagent
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Procedure:
e Culture cells to approximately 30% confluency.

e To induce immunoproteasome expression, treat cells with 500 U/ml of IFN-y for 48 hours.
Include an untreated control group.

o Harvest cells by washing with PBS and pelleting via centrifugation.
o Lyse the cell pellet with proteasome activity lysis buffer.
e Centrifuge the lysate at 17,000 x g for 20 minutes at 4°C to pellet cell debris.

o Collect the supernatant and determine the protein concentration using the Bradford assay.
The recommended concentration for the assay is 2-5 mg/ml.

e Lysates can be used immediately or stored at -80°C.

Fluorometric Assay for 31i Activity using Ac-PAL-AMC

This protocol outlines the steps for measuring the caspase-like activity of the 31i subunit in cell
lysates.

Materials:

Cell lysates (prepared as described above)
e Ac-PAL-AMC substrate (stock solution in DMSO, =10 mM)

» Proteasome activity assay buffer (50 mM Tris-HCI [pH 7.5], 1 mg/ml BSA, 1 mM EDTA, 1
mM fresh ATP, and 1 mM fresh DTT)

» Black 96-well microplate
o Plate reader capable of fluorescence detection

Procedure:
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e Prepare a working solution of Ac-PAL-AMC in the proteasome activity assay buffer. The final
concentration in the well should be between 12.5 uM and 50 puM.

e In a black 96-well plate, add 10 pl of cell lysate to each well. For each sample, prepare
triplicate wells.

e As a negative control, include wells with lysate from cells not treated with IFN-y. A substrate-
only blank (assay buffer and Ac-PAL-AMC without lysate) should also be included to
measure background fluorescence.

« Initiate the reaction by adding 90 pl of the Ac-PAL-AMC working solution to each well,
bringing the total volume to 100 pl.

o Immediately place the plate in a pre-warmed (30°C or 37°C) plate reader.

o Measure the fluorescence intensity kinetically over a period of 15 to 60 minutes, with
readings taken every 1-3 minutes. Use an excitation wavelength of 345-380 nm and an
emission wavelength of 430-460 nm.

e The rate of increase in fluorescence (RFU/min) is proportional to the proteasome activity.
Calculate the linear slope of the kinetic curve for each well.

o Subtract the background fluorescence from the sample readings and average the values for
the triplicates.

Visualizations
Signaling Pathway for Imnmunoproteasome Induction
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Caption: IFN-y signaling cascade leading to the transcription and translation of the 31i subunit
and subsequent immunoproteasome assembly.

Experimental Workflow for Measuring B1i Activity
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Ac-PAL-AMC Assay Workflow

Cell Culture & Induction

1. Culture Cells

2. Induce with IFN-y (48h)

Lysate Pfeparation

3. Harvest Cells

4. Lyse Cells

5. Centrifuge

6. Quantify Protein

Assay|Setup

7. Add Lysate to 96-well Plate

'

8. Add Ac-PAL-AMC

Measurement & Analysis

9. Kinetic Fluorescence Reading

10. Calculate Rate of Hydrolysis

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b10795566/docs?utm_src=pdf-body-img#ac-pal-amc-a-specific-tool-for-interrogating-immunoproteasome-activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Step-by-step workflow for the quantification of B1i activity using Ac-PAL-AMC from
cell lysates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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